Cas no 2549038-73-3 (N-methyl-N-[(1-{1H-pyrazolo[3,4-d]pyrimidin-4-yl}azetidin-3-yl)methyl]methanesulfonamide)

• Product Name: N-methyl-N-[(1-{1H-pyrazolo[3,4-d]pyrimidin-4-yl}azetidin-3-yl)methyl]methanesulfonamide
• CAS No: 2549038-73-3
• MF: C₁₁H₁₆N₆O₂S
• MW: 296.348739624023
• CID: 5314503
• PubChem ID: 154582785
• Update Time: 2025-07-18

N-methyl-N-[(1-{1H-pyrazolo[3,4-d]pyrimidin-4-yl}azetidin-3-yl)methyl]methanesulfonamide Chemical and Physical Properties

Names and Identifiers

• N-Methyl-N-[[1-(1H-pyrazolo[3,4-d]pyrimidin-4-yl)-3-azetidinyl]methyl]methanesulfonamide
• AKOS040729911
• F6788-7943
• 2549038-73-3
• N-methyl-N-[(1-{1H-pyrazolo[3,4-d]pyrimidin-4-yl}azetidin-3-yl)methyl]methanesulfonamide

• Inchi： 1S/C11H16N6O2S/c1-16(20(2,18)19)4-8-5-17(6-8)11-9-3-14-15-10(9)12-7-13-11/h3,7-8H,4-6H2,1-2H3,(H,12,13,14,15)
• InChI Key： QRJJYNUOLFDDEM-UHFFFAOYSA-N
• SMILES： S(C)(N(C)CC1CN(C2C3C=NNC=3N=CN=2)C1)(=O)=O

Computed Properties

• Exact Mass: 296.10554495g/mol
• Monoisotopic Mass: 296.10554495g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 446
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.1
• Topological Polar Surface Area: 104Ų

Experimental Properties

• Density: 1.476±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 538.1±53.0 °C(Predicted)
• pka: 10.99±0.31(Predicted)

Additional information on N-methyl-N-[(1-{1H-pyrazolo[3,4-d]pyrimidin-4-yl}azetidin-3-yl)methyl]methanesulfonamide

Research Brief on N-methyl-N-[(1-{1H-pyrazolo[3,4-d]pyrimidin-4-yl}azetidin-3-yl)methyl]methanesulfonamide (CAS: 2549038-73-3)

The compound N-methyl-N-[(1-{1H-pyrazolo[3,4-d]pyrimidin-4-yl}azetidin-3-yl)methyl]methanesulfonamide (CAS: 2549038-73-3) has recently emerged as a promising candidate in the field of chemical biology and medicinal chemistry. This small molecule, characterized by its unique pyrazolo[3,4-d]pyrimidine core and azetidine scaffold, has garnered significant attention due to its potential applications in targeted therapies, particularly in oncology and inflammatory diseases. Recent studies have focused on elucidating its mechanism of action, pharmacokinetic properties, and therapeutic efficacy, positioning it as a key player in next-generation drug development.

Recent research has demonstrated that this compound exhibits potent inhibitory activity against specific kinase targets, including those involved in cell proliferation and immune response modulation. Structural analyses reveal that the methanesulfonamide moiety enhances binding affinity and selectivity, while the pyrazolo[3,4-d]pyrimidine core contributes to its stability and bioavailability. Preclinical studies in murine models have shown promising results, with significant tumor growth inhibition and minimal off-target effects, suggesting a favorable safety profile for further clinical development.

In addition to its therapeutic potential, synthetic routes for N-methyl-N-[(1-{1H-pyrazolo[3,4-d]pyrimidin-4-yl}azetidin-3-yl)methyl]methanesulfonamide have been optimized to improve yield and scalability. Recent advancements in catalytic methodologies have enabled more efficient access to the azetidine ring, a critical structural component. These synthetic improvements are expected to facilitate large-scale production and accelerate the transition from bench to bedside.

Ongoing research is also exploring the compound's potential in combination therapies. Preliminary data suggest synergistic effects when used alongside immune checkpoint inhibitors, highlighting its versatility in addressing complex disease mechanisms. Furthermore, computational modeling studies are being conducted to predict its interactions with other biological targets, which could expand its therapeutic applications beyond current indications.

In conclusion, N-methyl-N-[(1-{1H-pyrazolo[3,4-d]pyrimidin-4-yl}azetidin-3-yl)methyl]methanesulfonamide represents a significant advancement in chemical biology, with robust preclinical data supporting its continued development. Future studies will focus on clinical translation, further mechanistic elucidation, and exploration of its full therapeutic potential. This compound exemplifies the innovative approaches driving modern drug discovery and underscores the importance of interdisciplinary collaboration in advancing medicinal chemistry.